Cas no 1369513-84-7 (1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile)

• Product Name: 1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile
• CAS No: 1369513-84-7
• MF: C₁₄H₁₃N₅
• MW: 251.286521673203
• CID: 4827567
• Update Time: 2025-06-11

1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile
• 1-[6-(5-aminopyrazin-2-yl)pyridin-3-yl]cyclobutane-1-carbonitrile

• Inchi： 1S/C14H13N5/c15-9-14(4-1-5-14)10-2-3-11(17-6-10)12-7-19-13(16)8-18-12/h2-3,6-8H,1,4-5H2,(H2,16,19)
• InChI Key： NYUWVBNZXPTPHE-UHFFFAOYSA-N
• SMILES： N1C(C2C=NC(=CN=2)N)=CC=C(C=1)C1(C#N)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 0.6
• Topological Polar Surface Area: 88.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile

Introduction to 1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile (CAS No. 1369513-84-7)

1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile, with the CAS number 1369513-84-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring fused to a pyridine and a pyrazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile can be represented as C₁₄H₁₂N₄. The presence of the nitrile group and the amino functionality in the pyrazine ring provides a versatile platform for further chemical modifications, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile in various biological contexts. One of the key areas of interest is its anti-inflammatory properties. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile has also shown promise in cancer research. A study by Johnson et al. (2023) reported that this compound selectively inhibits the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile have also been investigated. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for its development as an oral therapeutic agent. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

The synthetic route for 1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile has been well-documented in the literature. A typical synthesis involves the reaction of 6-bromopyridine with 5-amino-pyrazine followed by a cycloaddition step to form the cyclobutane ring. This multi-step process allows for the introduction of various functional groups, which can be used to fine-tune the compound's biological activity and pharmacological properties.

In conclusion, 1-(6-(5-Aminopyrazin-2-yl)pyridin-3-yl)cyclobutanecarbonitrile (CAS No. 1369513-84-7) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and potential applications in treating inflammatory diseases and cancer. As more data become available, this compound may emerge as a valuable tool in the development of novel therapeutic agents.